Cas no 30545-89-2 (Adenosine,2'-S-methyl-2'-thio- (8CI,9CI))

• Product Name: Adenosine,2'-S-methyl-2'-thio- (8CI,9CI)
• CAS No: 30545-89-2
• MF: C₁₁H₁₅N₅O₃S
• MW: 297.333500146866
• CID: 315402
• PubChem ID: 283464
• Update Time: 2025-04-19

Adenosine,2'-S-methyl-2'-thio- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2'-S-methyl-2'-thio- (8CI,9CI)
• 5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-methylsulfanyloxolan-3-ol
• 2'-deoxy-2'-methylthioadenosine
• 2'-S'-Methyl-2'-thioadenosin
• 9-(2-s-methyl-2-thiopentofuranosyl)-9h-purin-6-amine
• AC1L5YOR
• AC1Q4Y3S
• AR-1H4987
• NSC138288
• NSC267452
• S-methyl-2'-thio-adenosine
• 70716-04-0
• NSC-267452
• SCHEMBL21350867
• DTXSID40300672
• 30545-89-2
• NSC-138288

• Inchi： 1S/C11H15N5O3S/c1-20-8-7(18)5(2-17)19-11(8)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)
• InChI Key： KXLYDMYMNDAXPA-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(CO)OC1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 297.08975
• Monoisotopic Mass: 297.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.85
• Boiling Point: 664°Cat760mmHg
• Flash Point: 355.4°C
• Refractive Index: 1.843
• PSA: 119.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides